Cas no 857478-31-0 (2-amino-N-(2-hydroxyethyl)-4-methylpentanamide)

• Product Name: 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide
• CAS No: 857478-31-0
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• MDL: MFCD11650486
• CID: 5241817
• PubChem ID: 17768962
• Update Time: 2026-03-08

2-amino-N-(2-hydroxyethyl)-4-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methyl-pentanoic acid (2-hydroxy-ethyl)-amide
• 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide

• MDL： MFCD11650486
• Inchi： 1S/C8H18N2O2/c1-6(2)5-7(9)8(12)10-3-4-11/h6-7,11H,3-5,9H2,1-2H3,(H,10,12)
• InChI Key： SWVVOFQOQQHCRU-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)C(N)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide

Comprehensive Overview of 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide (CAS No. 857478-31-0)

2-amino-N-(2-hydroxyethyl)-4-methylpentanamide, with the CAS number 857478-31-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and biochemical research. This compound, often referred to by its systematic name, is a derivative of branched-chain amino acids, which are crucial for protein synthesis and metabolic regulation. Its unique structure, featuring both amino and hydroxyethyl functional groups, makes it a versatile intermediate in synthetic chemistry and drug development.

The growing interest in 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide is partly driven by its potential applications in skincare formulations and anti-aging products. Recent studies suggest that this compound may play a role in enhancing skin hydration and promoting collagen production, aligning with the rising demand for dermocosmetics and personalized skincare solutions. Researchers are also exploring its utility in peptide synthesis, where its amide bond-forming properties are highly valued.

From a chemical perspective, CAS 857478-31-0 exhibits notable stability under physiological conditions, making it suitable for biomedical applications. Its hydrophilic-lipophilic balance (HLB) is particularly advantageous for formulating emulsions and micellar systems, which are widely used in drug delivery and cosmetic science. Furthermore, the compound’s low toxicity profile has sparked interest in its potential as a biocompatible excipient in pharmaceutical formulations.

In the context of green chemistry, 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide is being studied for its sustainable synthesis routes. With increasing emphasis on eco-friendly manufacturing, researchers are investigating catalytic methods and solvent-free reactions to produce this compound with minimal environmental impact. This aligns with global trends toward circular economy practices and carbon footprint reduction in the chemical industry.

The compound’s structural analogs are also under scrutiny for their potential in neurological research, particularly in modulating neurotransmitter activity. While 857478-31-0 itself is not a drug, its derivatives are being explored for their neuroprotective effects, which could have implications for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. This has led to a surge in patent filings and academic publications focusing on its bioactive properties.

For laboratory professionals and industrial chemists, handling 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide requires adherence to standard safety protocols, including the use of personal protective equipment (PPE). While the compound is not classified as hazardous, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for its purity assessment and structural confirmation.

In summary, 2-amino-N-(2-hydroxyethyl)-4-methylpentanamide (CAS 857478-31-0) represents a multifaceted compound with broad applications across pharmaceuticals, cosmetics, and biotechnology. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in scientific discourse. As interest grows in sustainable chemistry and bioactive materials, this compound is poised to play a pivotal role in shaping future advancements.